Z-alpha-methoxyiminopyrazineacetonitrile
Description
Z-alpha-methoxyiminopyrazineacetonitrile is a pyrazine derivative characterized by a pyrazine ring core substituted with a methoxyimino (-N-OCH₃) group and an acetonitrile (-CH₂CN) moiety. Its Z-configuration denotes the spatial arrangement of substituents around the imino bond, which influences its chemical reactivity and biological interactions.
Properties
Molecular Formula |
C7H6N4O |
|---|---|
Molecular Weight |
162.15 g/mol |
IUPAC Name |
(2E)-N-methoxypyrazine-2-carboximidoyl cyanide |
InChI |
InChI=1S/C7H6N4O/c1-12-11-6(4-8)7-5-9-2-3-10-7/h2-3,5H,1H3/b11-6- |
InChI Key |
YPKBCPSANHCTLM-WDZFZDKYSA-N |
Isomeric SMILES |
CO/N=C(/C#N)\C1=NC=CN=C1 |
Canonical SMILES |
CON=C(C#N)C1=NC=CN=C1 |
Synonyms |
2-alpha-methoxyiminopyrazine acetonitrile CF 19415 CF 19415, (E)-isomer CF 19415, (Z)-isome |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in Pesticide Chemistry
Pyrazine derivatives are often compared to benzene or triazole-based compounds due to shared functional groups. Key comparisons include:
Table 1: Structural and Functional Comparisons
Key Observations:
- Pyrazines, with two nitrogen atoms, may enhance hydrogen bonding compared to triazines (three nitrogens, as in atrazine) .
- Functional Groups: The acetonitrile group in the target compound contrasts with acetamide (metominostrobin) or propanenitrile (myclobutanil). Nitriles generally increase metabolic stability but may reduce solubility compared to amides .
Physicochemical Properties
- Solubility : Acetonitrile-containing compounds (e.g., myclobutanil) often exhibit moderate solubility in polar aprotic solvents, which aligns with its use in analytical standards (e.g., acetonitrile/water solutions in reference materials) .
- Stability: Methoxyimino groups (as in metominostrobin) confer resistance to hydrolysis, suggesting similar stability for the target compound .
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